Cas no 19189-01-6 (3-hydroxyphenyl N-methylcarbamate)

3-hydroxyphenyl N-methylcarbamate structure
19189-01-6 structure
Product Name:3-hydroxyphenyl N-methylcarbamate
CAS No:19189-01-6
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD01738588
CID:146778
PubChem ID:167794
Update Time:2025-04-19

3-hydroxyphenyl N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,1-(N-methylcarbamate)
    • (3-hydroxyphenyl) N-methylcarbamate
    • 1,3-Benzenediol, mono(methylcarbamate) (9CI)
    • 3-Hydroxyphenyl methylcarbamate
    • BRN 1947530
    • Carbamic acid, methyl-, m-hydroxyphenyl ester
    • DTXSID20172733
    • 19189-01-6
    • 3-hydroxyphenylN-methylcarbamate
    • AKOS030230850
    • 1,3-Benzenediol, mono(methylcarbamate)
    • 1,3-Benzenediol, 1-(N-methylcarbamate)
    • SCHEMBL10971933
    • EN300-300350
    • 3-hydroxyphenyl N-methylcarbamate
    • Z1509352023
    • MDL: MFCD01738588
    • Inchi: 1S/C8H9NO3/c1-9-8(11)12-7-4-2-3-6(10)5-7/h2-5,10H,1H3,(H,9,11)
    • InChI Key: CZNVCWZCRNGTOQ-UHFFFAOYSA-N
    • SMILES: O(C(NC)=O)C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 167.058
  • Monoisotopic Mass: 167.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.244
  • Boiling Point: 291.5°C at 760 mmHg
  • Flash Point: 130.1°C
  • Refractive Index: 1.554

3-hydroxyphenyl N-methylcarbamate Pricemore >>

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